Cas no 152657-84-6 (2-Propenamide, N-[(5a,6b)-17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-yl]-3-(3-furanyl)-N-methyl-,(2E)-)

• Product Name: 2-Propenamide, N-[(5a,6b)-17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-yl]-3-(3-furanyl)-N-methyl-,(2E)-
• CAS No: 152657-84-6
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 198174
• PubChem ID: 6445230
• Update Time: 2025-04-19

2-Propenamide, N-[(5a,6b)-17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-yl]-3-(3-furanyl)-N-methyl-,(2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[(5a,6b)-17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-yl]-3-(3-furanyl)-N-methyl-,(2E)-
• (E)-N-[(4R,4aS,7R,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-7-yl]-3-(furan-3-yl)-N-methylprop-2-enamide
• 2-Propenamide, N-[(5a,6b)-17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-yl]-3-(3-...
• Nalfurafine
• TRK-820
• (2E)-N-[(5alpha,6beta)-17-(cyclopropylmethyl)-3,14-dihydroxy-4,5-epoxymorphinan-6-yl]-3-(furan-3-yl)-N-methylprop-2-enamide
• (E)-N-(17-(cyclopropylmethyl)-4,5alpha-epoxy-3,14-dihydroxymorphinan-6beta-yl)-3-(furan-3-yl)-N-methylprop-2-enamide
• 2-propenamide, N-[(5alpha,6beta)-17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-yl]-3-(3-furanyl)-N-methyl-, (2E)-
• (E)-N-[(5alpha,6beta)-17-(Cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-yl]-3-(3-furanyl)-N-methyl-2-propenamide
• Nalfuranfine
• Nalfuranfine impurity
• CHEBI:136019
• IVb
• HY-12745
• NCGC00390266-01
• CHEMBL490665
• TRK820
• XC41AVD567
• Nalfurafine [INN]
• NALFURAFINE [MI]
• 17-cyclopropylmethyl-3,14beta-dihydroxy-4,5alpha-epoxy-6beta-[N-methyl-trans-3-(3-furyl)acrylamido]morphinan
• 17-cyclopropylmethyl-3,14beta-dihydroxy-4,5alpha-epoxy-6beta-(N-methyl-trans-3-(3-furyl)acrylamido)morphinan
• SCHEMBL10029279
• NS00069883
• (2E)-N-[(5R,6R)-17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-yl]-3-(furan-3-yl)-N-methylprop-2-enamide hydrochloride
• Nalfurafin
• GTPL1651
• 152657-84-6
• EX-A5501
• UNII-XC41AVD567
• 17-cyclopropylmethyl-3,14beta-dihydroxy-4,5alpha-epoxy-6beta-(N-methyl-trans-3-(3-furyl)acrylamido)morphinan hydrochloride
• BDBM50325534
• DB13471
• TRK-820 (hydrochloride)
• (E)-N-((4R,4aS,7R,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-2,3,4,4a,5,6,7,7a-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-yl)-3-(furan-3-yl)-N-methylacrylamide
• NALFURAFINE [WHO-DD]
• AKOS030526573
• 2-PROPENAMIDE, N-((5.ALPHA.,6.BETA.)-17-(CYCLOPROPYLMETHYL)-4,5-EPOXY-3,14-DIHYDROXYMORPHINAN-6-YL)-3-(3-FURANYL)-N-METHYL-, (2E)-
• XGZZHZMWIXFATA-UEZBDDGYSA-N
• Q6960874
• (E)-N-[(4R,4aS,7R,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-7-yl]-3-(furan-3-yl)-N-methylprop-2-enamide
• DTXSID70905119
• MT-9938
• CHEMBL267495
• TRK 820
• SCHEMBL7076050
• BDBM50274347
• DA-75978
• nalfurafinum
• 2-PROPENAMIDE, N-((5ALPHA,6BETA)-17-(CYCLOPROPYLMETHYL)-4,5-EPOXY-3,14-DIHYDROXYMORPHINAN-6-YL)-3-(3-FURANYL)-N-METHYL-, (2E)-
• (2E)-N-[(1S,5R,13R,14R,17S)-4-(cyclopropylmethyl)-10,17-dihydroxy-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7,9,11(18)-trien-14-yl]-3-(furan-3-yl)-N-methylprop-2-enamide
• nalfurafina
• BRD-K89272869-003-01-8
• (E)-N-((4R,4aS,7R,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro(3,2-e)isoquinoline-7-yl)-3-(furan-3-yl)-N-methylprop-2-enamide
• V03AX02
• (2E)-N-((1S,5R,13R,14R,17S)-4-(cyclopropylmethyl)-10,17-dihydroxy-12-oxa-4-azapentacyclo(9.6.1.0^(1,13).0^(5,17).0^(7,18))octadeca-7,9,11(18)-trien-14-yl)-3-(furan-3-yl)-N-methylprop-2-enamide

• Inchi： 1S/C28H32N2O5/c1-29(23(32)7-4-18-9-13-34-16-18)20-8-10-28(33)22-14-19-5-6-21(31)25-24(19)27(28,26(20)35-25)11-12-30(22)15-17-2-3-17/h4-7,9,13,16-17,20,22,26,31,33H,2-3,8,10-12,14-15H2,1H3/b7-4+/t20-,22-,26+,27+,28-/m1/s1
• InChI Key： XGZZHZMWIXFATA-UEZBDDGYSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@]5(CC[C@H]([C@H]1[C@@]5(C=32)CCN4CC1CC1)N(C(/C=C/C1=COC=C1)=O)C)O)O

Computed Properties

• Exact Mass: 476.23126
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 86.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives